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Compound of Interest

Compound Name: Guaifenesin-D5

Cat. No.: B15562454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of deuterium-labeled Guaifenesin, a

critical tool in modern pharmaceutical research. This document delves into the nomenclature of

its deuterated forms, summarizes key quantitative data, and provides detailed experimental

protocols for its application as an internal standard in bioanalytical assays. Furthermore, it

visualizes the metabolic fate of Guaifenesin and the rationale behind using its deuterated

analogues.

Synonyms and Chemical Identity
Deuterium-labeled Guaifenesin is synthetically modified Guaifenesin where one or more

hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This isotopic

substitution is invaluable for studies requiring mass differentiation without altering the

fundamental chemical properties of the molecule. The most common deuterated forms are

Guaifenesin-d3 and Guaifenesin-d5.

Common synonyms and chemical names include:

Guaifenesin-d3:

Guaiacol glyceryl ether-d3[1]
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Guaiphenesin-d3[1]

Glycerol guaiacolate-d3[1]

3-(o-Methoxyphenoxy)-1,2-propanediol-d3

Robitussin-d3

rac Guaifenesin-d3

3-(2-(methoxy-d3)phenoxy)propane-1,2-diol

MY-301-d3[2]

SL 90-d3[2]

XL90-d3

Guaifenesin-d5:

Guaiacol Glyceryl-D5 Ether

Robitussin-D5

3-(o-Methoxyphenoxy)-1,2-propanediol-D5

The non-deuterated parent compound, Guaifenesin, is also known by a variety of names,

including Guaiacol glyceryl ether, Guaiphenesin, and Glyceryl guaiacolate.

Quantitative Data
The physicochemical properties of deuterium-labeled Guaifenesin are summarized in the tables

below for easy comparison.

Table 1: Properties of Deuterium-Labeled Guaifenesin Variants
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Property Guaifenesin-d3 Guaifenesin-d5

CAS Number 1189924-85-3 1329563-41-8

Molecular Formula C₁₀H₁₁D₃O₄ C₁₀H₉D₅O₄

Molecular Weight ~201.24 g/mol ~203.25 g/mol

Synonyms
Guaiacol glyceryl ether-d3,

Robitussin-d3, MY-301-d3

Guaiacol Glyceryl-D5 Ether,

Robitussin-D5

Table 2: Physicochemical Properties of Guaifenesin (Parent Compound)

Property Value

CAS Number 93-14-1

Molecular Formula C₁₀H₁₄O₄

Molecular Weight ~198.22 g/mol

IUPAC Name 3-(2-methoxyphenoxy)propane-1,2-diol

Metabolic Pathway of Guaifenesin and the Role of
Deuteration
Guaifenesin is rapidly metabolized in the liver, primarily through oxidation and O-demethylation.

The major inactive metabolites are β-(2-methoxyphenoxy)-lactic acid and hydroxy-guaifenesin.

The enzyme O-demethylase plays a key role in its metabolism. This rapid metabolism results in

a short plasma half-life of approximately one hour.

Deuteration at metabolically active sites can slow down the rate of metabolism due to the

kinetic isotope effect. This can lead to a longer half-life and increased systemic exposure of the

drug, which is a desirable pharmacokinetic property.
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Guaifenesin Metabolism
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Metabolic pathway of Guaifenesin and the effect of deuteration.

Experimental Protocols
Deuterium-labeled Guaifenesin, particularly Guaifenesin-d3, is frequently used as an internal

standard (IS) for the quantification of Guaifenesin in biological matrices like human plasma by

liquid chromatography-tandem mass spectrometry (LC-MS/MS). This is crucial for

pharmacokinetic and bioequivalence studies.

Quantification of Guaifenesin in Human Plasma using
LC-MS/MS with Guaifenesin-d3 as Internal Standard
This protocol is a representative example compiled from established methodologies.

Objective: To determine the concentration of Guaifenesin in human plasma samples.

Materials and Reagents:

Human plasma (blank, calibration standards, and quality control samples)

Guaifenesin reference standard

Guaifenesin-d3 (Internal Standard)
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Reversed-phase C18 analytical column

Procedure:

Preparation of Standard and Internal Standard Solutions:

Prepare stock solutions of Guaifenesin and Guaifenesin-d3 in methanol.

Prepare working solutions of calibration standards and quality controls by spiking blank

human plasma with the Guaifenesin stock solution.

Prepare a working solution of the internal standard (Guaifenesin-d3) in methanol.

Sample Preparation (Solid Phase Extraction - SPE):

To 100 µL of plasma sample (unknown, calibrator, or QC), add 20 µL of the Guaifenesin-

d3 internal standard working solution.

Vortex mix the samples.

Condition the SPE cartridges according to the manufacturer's instructions.

Load the plasma samples onto the SPE cartridges.
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Wash the cartridges to remove interferences.

Elute the analyte and internal standard with an appropriate solvent (e.g., methanol).

Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: C18 reversed-phase column.

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water with 0.1% formic

acid.

Flow Rate: As per column specifications (e.g., 0.5 mL/min).

Injection Volume: 5-10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor the precursor to product ion transitions for both Guaifenesin and Guaifenesin-

d3.

Data Analysis:

Quantify the amount of Guaifenesin in the samples by calculating the peak area ratio of

the analyte to the internal standard.

Construct a calibration curve using the prepared calibration standards.

Determine the concentration of Guaifenesin in the unknown samples from the calibration

curve.
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LC-MS/MS Quantification Workflow

Start: Plasma Sample
(Unknown, Calibrator, or QC)

Add Internal Standard
(Guaifenesin-d3)

Sample Preparation
(e.g., Solid Phase Extraction)

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Data Analysis
(Peak Area Ratio)

End: Guaifenesin Concentration
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Workflow for the quantification of Guaifenesin in plasma.

Conclusion
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Deuterium-labeled Guaifenesin serves as an indispensable tool for researchers in drug

metabolism and pharmacokinetics. Its use as an internal standard ensures the accuracy and

precision of bioanalytical methods, which are fundamental for regulatory submissions and

clinical studies. The understanding of Guaifenesin's metabolic pathways provides a strong

rationale for the development of deuterated versions with potentially improved pharmacokinetic

profiles. The methodologies and data presented in this guide offer a solid foundation for

professionals engaged in the research and development of pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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